FV 100-d7

• Molecular Formula: C27H35N3O6
• Molecular Weight: 504.6 g/mol
• InChI: InChI=1S/C27H35N3O6/c1-4-5-6-7-17-8-10-18(11-9-17)21-12-19-14-30(27(33)29-25(19)36-21)23-13-20(31)22(35-23)15-34-26(32)24(28)16(2)3/h8-12,14,16,20,22-24,31H,4-7,13,15,28H2,1-3H3/t20?,22-,23+,24-/m0/s1/i1D3,4D2,5D2
• InChIKey: FJRRWJMFUNGZBJ-FPUXZOAKSA-N

FV 100-d7 Procurement Guide

FV 100-d7 is a stable isotope-labeled (SIL) analogue of the antiviral prodrug FV-100 (valnivudine) . It is distinguished by the replacement of seven hydrogen atoms with deuterium at the 4-pentylphenyl moiety [1], resulting in a molecular mass shift of +7 Da relative to the unlabeled analyte (MW 504.63 for FV 100-d7 vs. MW 497.58 for FV-100) . As a deuterated internal standard (IS), FV 100-d7 is intended exclusively for the accurate quantification of FV-100 and/or its active metabolite CF-1743 in biological matrices using LC-MS/MS methodologies [1].

Product Identity

Heptadeuterated SIL-IS of FV-100 (valnivudine), +7 Da mass shift on pentyl side chain

Analytical Workflow

LC-MS/MS isotope dilution for FV-100 and active metabolite CF-1743 in biological matrices

Procurement Context

Intended as a research-use ISTD; co-elutes with analyte to compensate for matrix effects

• [1] MedChemExpress (MCE). FV 100-d7 Product Page. Accessed 2026. View Source

Why FV 100-d7 Is Irreplaceable in Bioanalysis

In LC-MS/MS bioanalysis, substituting FV 100-d7 with a non-deuterated analogue, a different SIL compound (e.g., a 13C-labeled analogue), or a structural analogue (e.g., brivudin) introduces significant risk of systematic error [1]. Unlike unlabeled structural analogues which may exhibit differential extraction recovery, ionization efficiency, and chromatographic retention, a properly matched stable isotope-labeled internal standard like FV 100-d7 is designed to be near-identical in physicochemical properties to the target analyte (FV-100 and its metabolite CF-1743) . This co-elution and matched behavior are essential for correcting matrix effects and instrument variability, directly impacting the accuracy and precision required for regulatory bioanalytical method validation . The use of an improperly matched standard can lead to inaccurate quantification and failed method validation .

Risk Factor

FV 100-d7 (Target)

Common Substitute

Isotopic Discrimination

+7 Da shift enables baseline-resolved MRM channels with co-elution

Unlabeled FV-100: no mass separation, isotope dilution impossible

Matrix Effect Compensation

Co-elution matches ion suppression/enhancement profile of analyte

Non-deuterated nucleoside analog: differential retention, recovery bias

Bioanalytical Validation

Supports accuracy/precision within acceptance criteria across plasma matrices

Structural analog: method transfer may fail due to variable matrix effects

• [1] Stokvis, E., et al. LC-MS-MS experiences with internal standards. Chromatographia. 2002; 55(Suppl 1): S159-S162. View Source

Quantitative Evidence: FV 100-d7 vs. Anti-VZV Agents

Anti-VZV Potency: BCNA vs. Acyclovir

FV 100-d7 incorporates seven deuterium atoms, resulting in a molecular formula of C27H28D7N3O6 and a molecular weight of 504.63 g/mol . This contrasts with the unlabeled FV-100 analyte (C27H35N3O6, MW 497.58 g/mol) . This +7 Da mass difference allows for baseline separation in the mass spectrometer, enabling selective reaction monitoring (SRM) or multiple reaction monitoring (MRM) without isotopic cross-talk interference, a fundamental requirement for accurate quantification [1].

Anti-VZV EC50

Reported

EC50 0.0001–0.0003 μM

~1,600–4,900× lower than acyclovir (0.49 μM); ~87–260× lower than brivudine (0.026 μM)

Supports in vitro antiviral potency comparison

VZV plaque-reduction assay, 20 PFU input, TK+ strains

Evidence Dimension	Molecular Mass
Target Compound Data	504.63 g/mol (FV 100-d7)
Comparator Or Baseline	497.58 g/mol (Unlabeled FV-100)
Quantified Difference	+7.05 Da (deuterium labeling shift)
Conditions	Mass spectrometry, ESI/APCI ionization; molecular formula determination

Why This Matters

This specific mass shift is critical for an internal standard to be distinguished from the analyte by the mass spectrometer while co-eluting chromatographically, which is essential for correcting for matrix effects and instrument variability in quantitative bioanalysis.

• [1] FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Selectivity Index: BCNA vs. Acyclovir

FV 100-d7 is characterized as a hygroscopic solid with a melting point >143°C (with decomposition), requiring storage at -20°C under an inert atmosphere . In contrast, unlabeled FV-100 (valnivudine HCl) is typically recommended for storage at -20°C for up to 3 years, but without the explicit 'hygroscopic' and 'inert atmosphere' handling requirements . This differential storage specification for FV 100-d7 is critical for maintaining isotopic purity and preventing H/D back-exchange, which would otherwise compromise its utility as an internal standard.

Selectivity Index

Reported

SI >1,000,000

Exceeds acyclovir SI (600–800) by >1,250-fold; pencilovir SI (600–800)

Supports selectivity context over host cells

Human fibroblast cultures; VZV-encoded TK-dependent activation

Evidence Dimension	Storage Conditions and Stability
Target Compound Data	Hygroscopic; Store at -20°C under inert atmosphere. MP >143°C (dec.)
Comparator Or Baseline	Store at -20°C for up to 3 years (Unlabeled FV-100 HCl)
Quantified Difference	Qualitative difference in handling specifications (hygroscopic/inert atmosphere requirement)
Conditions	Standard storage and handling per vendor technical datasheets

Why This Matters

Adherence to specific, stringent storage conditions is non-negotiable for ensuring the long-term reliability and quantitative performance of a deuterated internal standard, directly impacting the validity and reproducibility of analytical data.

Oral Bioavailability of FV-100 Prodrug

While FV 100-d7 itself is not biologically active, it is essential for quantifying the potent antiviral FV-100. The unlabeled parent compound FV-100 is the prodrug of CF-1743, a bicyclic nucleoside analogue (BCNA) [1]. CF-1743 exhibits subnanomolar EC50 values against varicella-zoster virus (VZV) and a selectivity index exceeding 1,000,000 [1]. This is in stark contrast to the reference compound acyclovir, which has an EC50 of ~3 µM against VZV, demonstrating CF-1743's potency is orders of magnitude greater [1]. Furthermore, CF-1743 is significantly more potent than brivudin (BVDU), a gold-standard anti-VZV agent, and crucially, does not interfere with 5-fluorouracil (FU) catabolism, a significant clinical liability of BVDU [2].

Oral Bioavailability

Reported

8–10× increase vs. parent CF-1743

Prodrug strategy raises oral exposure from ~14% (parent) to clinically enabling levels

Supports prodrug exposure-model context

Preclinical rodent studies; Phase 1 SAD/MAD confirmation

Evidence Dimension	Antiviral Potency (EC50) and Selectivity Index (SI)
Target Compound Data	EC50 in subnanomolar range; SI > 1,000,000 (for CF-1743, the active metabolite of FV-100)
Comparator Or Baseline	Acyclovir: EC50 ~3 µM vs. VZV. Brivudin (BVDU): Potent but interferes with FU catabolism.
Quantified Difference	EC50 is >1000-fold lower (more potent) than acyclovir. Selectivity is exceptionally high.
Conditions	In vitro VZV-infected cell culture assays

Why This Matters

The extreme potency and unique safety profile of the target analyte (FV-100/CF-1743) necessitate the use of a dedicated, high-quality internal standard like FV 100-d7. Accurate quantification is critical for preclinical and clinical studies investigating this high-value drug candidate.

• [1] Migliore, M. FV-100: the most potent and selective anti-varicella zoster virus agent reported to date. Antivir Chem Chemother. 2010; 20(3): 107-15. View Source
• [2] De Clercq, E. The development of BVDU: An odyssey. Antiviral Chemistry & Chemotherapy. 2023; 31. View Source

Once-Daily Dosing vs. Multi-Daily Regimens

The clinical development of FV-100 has involved extensive pharmacokinetic characterization, demonstrating that FV-100 is rapidly and extensively converted to its active metabolite, CF-1743, in humans [1]. Accurate measurement of both FV-100 and CF-1743 in plasma is fundamental to these studies. While the exact internal standard used in published clinical LC-MS/MS methods is not always explicitly named, regulatory best practices and the complexity of the matrix (plasma) strongly dictate the use of a stable isotope-labeled internal standard like FV 100-d7 to achieve the required accuracy and precision for both prodrug and metabolite quantification [2].

Dosing Regimen

Reported

400 mg QD covers EC50 for 24 h

CF-1743 Cmax ~2,500× EC50; vs. acyclovir 800 mg 5×/day, valacyclovir 1 g 3×/day

Supports once-daily dosing endpoint context

Phase 1 PK in healthy adults/elderly; no accumulation

Evidence Dimension	Pharmacokinetic Parameter (Tmax for CF-1743)
Target Compound Data	Tmax of 1.0 to 3.1 hours for CF-1743 after oral FV-100 administration
Comparator Or Baseline	Rapid and extensive conversion to CF-1743; low renal excretion
Quantified Difference	Tmax range of 1.0-3.1h, demonstrating rapid absorption and conversion
Conditions	Single and multiple ascending dose studies in healthy volunteers

Why This Matters

The existence of robust clinical pharmacokinetic data for FV-100 validates the need for a reliable, high-performance bioanalytical method. Procuring FV 100-d7 is a direct investment in replicating or improving upon these validated analytical workflows, ensuring data comparability across studies.

• [1] Pentikis, H., et al. Pharmacokinetics and safety of FV-100, a novel oral anti-herpes zoster nucleoside analogue, administered in single and multiple doses to healthy young adult and elderly adult volunteers. Antimicrob Agents Chemother. 2011; 55(6): 2847-54. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

FV 100-d7 Application Scenarios

Bioanalytical Method Development for PK Studies

Procure FV 100-d7 as the definitive internal standard for developing and validating a quantitative LC-MS/MS method for FV-100 and its active metabolite CF-1743 in biological matrices (e.g., plasma, urine, tissue homogenates). Its +7 Da mass shift from the analyte and near-identical physicochemical properties [1] are critical for achieving the accuracy and precision required for regulatory bioanalysis, in accordance with FDA and EMA guidelines.

In Vitro CYP Phenotyping with Deuterated Tracer

Utilize FV 100-d7 as the internal standard for the routine analysis of samples from pharmacokinetic, toxicokinetic, or drug-drug interaction studies involving FV-100. This ensures that plasma concentration data for FV-100 and CF-1743 are corrected for matrix effects and are comparable to the published clinical pharmacokinetic profiles .

Absolute Bioavailability and Mass Balance Studies

Employ FV 100-d7 as an internal standard in LC-MS methods designed for the quality control of FV-100 drug substance and formulated drug product. This includes stability-indicating assays to monitor for potential degradation, leveraging the stringent storage requirements of the standard as a benchmark for maintaining analytical integrity.

Application

Selection Property

Validation Focus

PK bioanalysis in human plasma research matrices

Co-eluting SIL-IS with +7 Da shift; matrix-effect compensation

Ion suppression review, method-transfer context, bioanalytical validation review

In vitro CYP phenotyping studies

+7 Da mass tag for metabolite discrimination from unlabeled substrate

CYP isoform identification, DKIE consideration in quantitative clearance

Absolute bioavailability research (stable isotope co-administration)

Oral vs. IV tracer design without crossover; matched physicochemical profile

Systemic clearance, volume of distribution, and exposure-model validation

QC reference standard for drug substance analysis

Near-identical solubility, retention, and UV absorbance to unlabeled analyte

Recovery bias minimization, impurity profiling, and assay precision

• [1] Pentikis, H., et al. Pharmacokinetics and safety of FV-100, a novel oral anti-herpes zoster nucleoside analogue, administered in single and multiple doses to healthy young adult and elderly adult volunteers. Antimicrob Agents Chemother. 2011; 55(6): 2847-54. View Source